Benzethonium chloride monohydrate
Benzethonium chloride monohydrate
Benzethonium Chloride is a synthetic quaternary ammonium salt with surfactant and antiinfective properties. It is used as an antimicrobial agent in antiseptics, cosmetics, and some antibacterial commodities.
Brand Name:
Vulcanchem
CAS No.:
5929-09-9
VCID:
VC0193688
InChI:
InChI=1S/C27H42NO2.ClH.H2O/c1-26(2,3)22-27(4,5)24-13-15-25(16-14-24)30-20-19-29-18-17-28(6,7)21-23-11-9-8-10-12-23;;/h8-16H,17-22H2,1-7H3;1H;1H2/q+1;;/p-1
SMILES:
CC(C)(C)CC(C)(C)C1=CC=C(C=C1)OCCOCC[N+](C)(C)CC2=CC=CC=C2.O.[Cl-]
Molecular Formula:
C27H42NO2.Cl.H2O
Molecular Weight:
466.1 g/mol
Benzethonium chloride monohydrate
CAS No.: 5929-09-9
Impurities
VCID: VC0193688
Molecular Formula: C27H42NO2.Cl.H2O
Molecular Weight: 466.1 g/mol
| CAS No. | 5929-09-9 |
|---|---|
| Product Name | Benzethonium chloride monohydrate |
| Molecular Formula | C27H42NO2.Cl.H2O |
| Molecular Weight | 466.1 g/mol |
| IUPAC Name | benzyl-dimethyl-[2-[2-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]ethoxy]ethyl]azanium;chloride;hydrate |
| Standard InChI | InChI=1S/C27H42NO2.ClH.H2O/c1-26(2,3)22-27(4,5)24-13-15-25(16-14-24)30-20-19-29-18-17-28(6,7)21-23-11-9-8-10-12-23;;/h8-16H,17-22H2,1-7H3;1H;1H2/q+1;;/p-1 |
| Standard InChIKey | VAPZFIMSURJAMN-UHFFFAOYSA-M |
| SMILES | CC(C)(C)CC(C)(C)C1=CC=C(C=C1)OCCOCC[N+](C)(C)CC2=CC=CC=C2.O.[Cl-] |
| Canonical SMILES | CC(C)(C)CC(C)(C)C1=CC=C(C=C1)OCCOCC[N+](C)(C)CC2=CC=CC=C2.O.[Cl-] |
| Melting Point | 327 to 331 °F (NTP, 1992) |
| Physical Description | Thin hexagonal plates. Melting point 323.6-327.2°F (162-164°C). pH of 1% aqueous solution: 4.8-5.5. (NTP, 1992) |
| Description | Benzethonium Chloride is a synthetic quaternary ammonium salt with surfactant and antiinfective properties. It is used as an antimicrobial agent in antiseptics, cosmetics, and some antibacterial commodities. |
| Solubility | 5 to 10 mg/mL at 70° F (NTP, 1992) |
| Synonyms | Benzethonium Chloride Monohydrate |
| PubChem Compound | 21644026 |
| Last Modified | Nov 11 2021 |
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